Cas no 179598-07-3 (Glycine,N-(2-aminoethyl)-N-[2-[[2,6-dinitro-4-(trifluoromethyl)phenyl]amino]ethyl]-)

• Product Name: Glycine,N-(2-aminoethyl)-N-[2-[[2,6-dinitro-4-(trifluoromethyl)phenyl]amino]ethyl]-
• CAS No: 179598-07-3
• MF: C₁₃H₁₆F₃N₅O₆
• MW: 395.291253089905
• CID: 1375597
• Update Time: 2024-08-16

Glycine,N-(2-aminoethyl)-N-[2-[[2,6-dinitro-4-(trifluoromethyl)phenyl]amino]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Glycine,N-(2-aminoethyl)-N-[2-[[2,6-dinitro-4-(trifluoromethyl)phenyl]amino]ethyl]-
• Glycine, N-(2-aminoethyl)-N-[2-[[2,6-dinitro-4-(trifluoromethyl)phenyl]amino]ethyl]-

• Inchi： 1S/C13H16F3N5O6/c14-13(15,16)8-5-9(20(24)25)12(10(6-8)21(26)27)18-2-4-19(3-1-17)7-11(22)23/h5-6,18H,1-4,7,17H2,(H,22,23)
• InChI Key： RGRSGJJBKLTSKS-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN(CCN)CCNC1=C([N+]([O-])=O)C=C(C(F)(F)F)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 395.10538

Experimental Properties

• Density: 1.555±0.06 g/cm3(Predicted)
• Boiling Point: 520.1±50.0 °C(Predicted)
• PSA: 164.87
• pka: 2.09±0.10(Predicted)